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Compound of Interest

Compound Name: SNIPER(ABL)-033

Cat. No.: B12088676

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for utilizing SNIPER(ABL)-033 in cell-based

assays to study the degradation of the BCR-ABL oncoprotein. The protocols outlined below

cover the assessment of protein degradation via Western blotting and the evaluation of

downstream effects on cell viability.

Introduction
Specific and Non-genetic IAP-dependent Protein Erasers (SNIPERs) represent a class of

Proteolysis Targeting Chimeras (PROTACs) that induce the degradation of target proteins

through the ubiquitin-proteasome system.[1] SNIPERs recruit Inhibitor of Apoptosis Proteins

(IAPs), a family of E3 ubiquitin ligases, to the protein of interest.[2] SNIPER(ABL)-033 is a

heterobifunctional molecule composed of the ABL kinase inhibitor HG-7-85-01 linked to a

derivative of the IAP ligand LCL161.[3][4] This design facilitates the formation of a ternary

complex between the BCR-ABL fusion protein and the cIAP1 E3 ligase, leading to the

ubiquitination and subsequent proteasomal degradation of BCR-ABL.[5] The degradation of

this key oncogenic driver in Chronic Myeloid Leukemia (CML) inhibits downstream signaling
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pathways, such as the phosphorylation of STAT5 and CrkL, ultimately suppressing cancer cell

growth.

Mechanism of Action of SNIPER(ABL)-033
The following diagram illustrates the proposed mechanism of action for SNIPER(ABL)-033.
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Caption: Mechanism of SNIPER(ABL)-033 induced BCR-ABL degradation.
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Quantitative Data: In Vitro Degradation Activity
The efficacy of SNIPER(ABL) compounds is quantified by their DC50 value, which is the

concentration required to degrade 50% of the target protein.

Compound
ABL Inhibitor
Moiety

IAP Ligand Moiety DC50 (BCR-ABL)

SNIPER(ABL)-033 HG-7-85-01 LCL161 derivative 0.3 µM[3][4]

SNIPER(ABL)-039 Dasatinib LCL161 derivative 10 nM[3]

SNIPER(ABL)-024 GNF5 LCL161 derivative 5 µM[3]

SNIPER(ABL)-058 Imatinib LCL161 derivative 10 µM[3]

SNIPER(ABL)-020 Dasatinib Bestatin Not specified

SNIPER(ABL)-019 Dasatinib MV-1 0.3 µM[4]

Experimental Protocols
The following protocols provide a framework for assessing the activity of SNIPER(ABL)-033 in

a relevant cancer cell line, such as the human CML cell line K562.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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